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Compound of Interest

Compound Name: 4-bromo-1-methyl-1H-pyrazole

Cat. No.: B095816

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
synthesis, and applications of 4-bromo-1-methyl-1H-pyrazole, a key intermediate in organic
synthesis and pharmaceutical development.

Core Molecular Information

4-bromo-1-methyl-1H-pyrazole is a substituted pyrazole ring system. The presence of a
bromine atom at the 4-position and a methyl group at the 1-position of the pyrazole ring makes
it a versatile building block in the synthesis of more complex molecules.

Identifier Value Source
Molecular Formula C4H5BrN2 [11[2]
Molecular Weight 161.00 g/mol [1]
IUPAC Name 4-bromo-1-methylpyrazole [1]

CAS Number 15803-02-8

SMILES Cnlcc(Br)cnl

InChi Key IXJSDKIJPVSPKF- (]

UHFFFAOYSA-N
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Physicochemical Properties

The compound is typically a colorless or light yellow liquid at room temperature.[3] It exhibits
good solubility in common organic solvents like ethyl acetate, dichloromethane, and DMSO, but
has poor solubility in water.[3]

Property Value Conditions
Form Liquid Ambient
Boiling Point 185-188 °C 760 mmHg
Density 1.558 g/mL at 25 °C
Refractive Index n20/D 1.531

Flash Point 93.3°C (199.9 °F)

Data sourced from Sigma-Aldrich.

Synthesis and Experimental Protocols

The synthesis of 4-bromo-1-methyl-1H-pyrazole is most commonly achieved through the
bromination of 1-methylpyrazole.

Conventional Synthesis Protocol:

A widely used method involves the bromination of 1-methylpyrazole at the C4 position using N-
Bromosuccinimide (NBS) as the brominating agent and water as the solvent.[3] This approach
is noted for being a rapid and simple route with high yields and straightforward post-
processing.[3] An alternative method utilizes liquid bromine and hydrobromic acid as the
brominating reagents.[3]

Detailed Experimental Example (Adapted from related pyrazole bromination):

While a specific, detailed protocol for the industrial-scale synthesis of 4-bromo-1-methyl-1H-
pyrazole is proprietary, the following general laboratory procedure for the bromination of a
pyrazole derivative illustrates the key steps.
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e Reaction Setup: To a stirred solution of the starting pyrazole (1 equivalent) in a suitable
solvent (e.g., acetonitrile), N-Bromosuccinimide (NBS) is added portion-wise.[4]

e Reaction Conditions: The reaction mixture is stirred at a controlled temperature, which can
range from room temperature to reflux, depending on the reactivity of the substrate.[4] The
progress of the reaction is monitored by techniques such as TLC or GC-MS.

o Work-up and Purification: Upon completion, the reaction mixture is typically subjected to an
agueous work-up. This may involve extraction with an organic solvent like dichloromethane
and washing the organic layers with a saturated solution of sodium thiosulfate (Na2S203) to
guench any remaining bromine.[4] The organic layers are then dried over a drying agent
(e.g., MgS04), filtered, and the solvent is removed under reduced pressure to yield the
crude product.[4] Further purification can be achieved by silica gel column chromatography.

[4]
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Caption: General workflow for the synthesis of 4-bromo-1-methyl-1H-pyrazole.

Applications in Research and Drug Development

4-bromo-1-methyl-1H-pyrazole is a valuable intermediate in organic synthesis, particularly in
the pharmaceutical industry. Pyrazole derivatives are known to exhibit a wide range of
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biological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor
properties.[5][6]

This specific compound serves as a critical building block in the synthesis of targeted therapies.
For instance, it is an important intermediate in the production of drugs such as Erdafitinib and
Savolitinib, which are investigated for their use in treating certain types of cancer.[7] Its
reactivity allows chemists to construct complex molecular architectures designed for specific
therapeutic effects.[7]

Safety and Handling

According to GHS classifications, 4-bromo-1-methyl-1H-pyrazole is considered hazardous. It
is reported to cause skin irritation and serious eye damage, and may cause respiratory
irritation.[1] Appropriate personal protective equipment (PPE), including eye shields and gloves,
should be used when handling this chemical. It is classified as a combustible liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-bromo-1-methyl-1H-
pyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095816#4-bromo-1-methyl-1h-pyrazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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